2-methoxy-5-({3-[(2-methylpyridin-4-yl)oxy]azetidin-1-yl}sulfonyl)benzamide

• IUPAC Name: 2-methoxy-5-[3-(2-methylpyridin-4-yl)oxyazetidin-1-yl]sulfonylbenzamide
• InChI: InChI=1S/C17H19N3O5S/c1-11-7-12(5-6-19-11)25-13-9-20(10-13)26(22,23)14-3-4-16(24-2)15(8-14)17(18)21/h3-8,13H,9-10H2,1-2H3,(H2,18,21)
• InChI Key: OHEFWNGASWUBMJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=C1)OC2CN(C2)S(=O)(=O)C3=CC(=C(C=C3)OC)C(=O)N
• Molecular Formula: C17H19N3O5S
• Molecular Weight: 377.4 g/mol

Description

2-methoxy-5-({3-[(2-methylpyridin-4-yl)oxy]azetidin-1-yl}sulfonyl)benzamide (MMPB) is a small molecule compound that has been studied for its potential applications in scientific research. It has been used in various biochemical and physiological experiments, as well as drug development and drug delivery. MMPB has a unique structure that allows it to interact with various biological targets, making it a promising compound for further research.

Scientific Research Applications

2-methoxy-5-({3-[(2-methylpyridin-4-yl)oxy]azetidin-1-yl}sulfonyl)benzamide has been used in a variety of scientific research applications, including drug development and drug delivery. It has been used in various biochemical and physiological experiments, as well as drug development and drug delivery. 2-methoxy-5-({3-[(2-methylpyridin-4-yl)oxy]azetidin-1-yl}sulfonyl)benzamide has also been used in the study of protein-protein interactions, enzyme inhibition, and protein-ligand binding.

Mechanism of Action

2-methoxy-5-({3-[(2-methylpyridin-4-yl)oxy]azetidin-1-yl}sulfonyl)benzamide has been shown to interact with various biological targets, including enzymes, receptors, and proteins. It has been shown to bind to the active site of enzymes, which can lead to inhibition of enzyme activity. It can also interact with receptors and proteins, leading to changes in their activity.
Biochemical and Physiological Effects
2-methoxy-5-({3-[(2-methylpyridin-4-yl)oxy]azetidin-1-yl}sulfonyl)benzamide has been shown to have various biochemical and physiological effects. It has been shown to have an inhibitory effect on enzymes, leading to inhibition of enzyme activity. It has also been shown to have an effect on the activity of proteins and receptors, leading to changes in their activity.

Advantages and Limitations for Lab Experiments

2-methoxy-5-({3-[(2-methylpyridin-4-yl)oxy]azetidin-1-yl}sulfonyl)benzamide has a number of advantages and limitations for laboratory experiments. One advantage of 2-methoxy-5-({3-[(2-methylpyridin-4-yl)oxy]azetidin-1-yl}sulfonyl)benzamide is its small size, which makes it easy to handle and manipulate in the laboratory. Additionally, 2-methoxy-5-({3-[(2-methylpyridin-4-yl)oxy]azetidin-1-yl}sulfonyl)benzamide is relatively inexpensive and readily available, making it an attractive option for research. However, 2-methoxy-5-({3-[(2-methylpyridin-4-yl)oxy]azetidin-1-yl}sulfonyl)benzamide also has a number of limitations, including its lack of selectivity for specific biological targets and its potential to interact with other molecules in the environment.

Future Directions

2-methoxy-5-({3-[(2-methylpyridin-4-yl)oxy]azetidin-1-yl}sulfonyl)benzamide has a number of potential future directions for research. One potential area of research is the development of more selective inhibitors of enzymes and proteins. Additionally, further research into the potential applications of 2-methoxy-5-({3-[(2-methylpyridin-4-yl)oxy]azetidin-1-yl}sulfonyl)benzamide in drug delivery and drug development is needed. Finally, further research into the interactions of 2-methoxy-5-({3-[(2-methylpyridin-4-yl)oxy]azetidin-1-yl}sulfonyl)benzamide with other molecules in the environment is needed to better understand its potential effects.

Synthesis Methods

2-methoxy-5-({3-[(2-methylpyridin-4-yl)oxy]azetidin-1-yl}sulfonyl)benzamide can be synthesized using a variety of methods, including the Biginelli reaction, the Ugi reaction, and the Passerini reaction. The Biginelli reaction is a three-component reaction that involves the reaction of an aldehyde, an acid, and an amine. The Ugi reaction is a four-component reaction that involves the reaction of an aldehyde, an acid, an amine, and an isocyanide. The Passerini reaction is a three-component reaction that involves the reaction of an aldehyde, an acid, and an amine.